molecular formula C8H11ClOS B8552136 alpha-(3-Chloropropyl)-2-thiophenemethanol

alpha-(3-Chloropropyl)-2-thiophenemethanol

Cat. No. B8552136
M. Wt: 190.69 g/mol
InChI Key: ZAHAHLBCTWLVBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-(3-Chloropropyl)-2-thiophenemethanol is a useful research compound. Its molecular formula is C8H11ClOS and its molecular weight is 190.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality alpha-(3-Chloropropyl)-2-thiophenemethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about alpha-(3-Chloropropyl)-2-thiophenemethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H11ClOS

Molecular Weight

190.69 g/mol

IUPAC Name

4-chloro-1-thiophen-2-ylbutan-1-ol

InChI

InChI=1S/C8H11ClOS/c9-5-1-3-7(10)8-4-2-6-11-8/h2,4,6-7,10H,1,3,5H2

InChI Key

ZAHAHLBCTWLVBY-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C(CCCCl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-1-(2-thienyl)-1-butanone (9.37 g, 50 mmol) was dissolved in ethanol (100 ml) and the solution cooled to 0° C. Sodium borohydride (1.88 g, 50 mmol) was added in one portion and the reaction allowed to warm to room temperature, then stirred for 18 hours. Aqueous 2M hydrochloric acid was added dropwise until the reaction ceased to effervesce. The solvent was removed in vacuo and the residue partitioned between water and ethyl acetate. The layers were separated and the aqueous portion extracted with ethyl acetate (2×100 ml). The combined organic portions were washed with water (50 ml), dried (magnesium sulphate), filtered and evaporated. The residue was passed down a flash silica chromatography column, eluting with hexane: ethyl acetate (4:1) to afford the title compound as a pale straw coloured oil (7.58 g, 79%).
Quantity
9.37 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1.88 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
79%

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